
Synthesis of Bis(dimethylamino-2-
propoxy)copper(II): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Bis(dimethylamino-2-

propoxy)copper(II)

Cat. No.: B596864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the synthesis of bis(dimethylamino-2-
propoxy)copper(II), a coordination complex with applications in organic synthesis and

materials science, particularly as a precursor for chemical vapor deposition (CVD). This

document outlines the relevant chemical and physical properties, a detailed, inferred

experimental protocol for its synthesis, and methods for its characterization. Due to the limited

availability of primary literature focused solely on this compound, the provided synthesis

protocol is based on established methods for analogous copper(II) aminoalkoxide complexes.

Compound Identification and Properties
Bis(dimethylamino-2-propoxy)copper(II), also known by its synonym bis[1-

(dimethylamino)-2-propanolato]copper or the abbreviation Cu(dmap)₂, is a copper(II) complex

coordinated by two deprotonated dimethylamino-2-propanol ligands.[1]
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Property Value Reference

Chemical Formula C₁₀H₂₄CuN₂O₂ [1][2]

Molecular Weight 267.86 g/mol [1][2]

CAS Number 185827-91-2 [1]

Appearance Dark purple crystals [1]

Melting Point 126-131 °C

Purity min. 97% [3]

Sensitivity Air and moisture sensitive [1]

Note: Physical properties such as melting point are sourced from commercial suppliers and

may vary.

Synthesis Methodology
The synthesis of bis(dimethylamino-2-propoxy)copper(II) is not extensively detailed in peer-

reviewed literature. However, a general and effective method for the preparation of copper(II)

aminoalkoxides involves the reaction of a copper(II) salt with the corresponding amino alcohol

in the presence of a base. A plausible and commonly employed route is the reaction of

anhydrous copper(II) chloride with the sodium salt of 1-dimethylamino-2-propanol.[4]

General Reaction Scheme
The overall reaction can be summarized as follows:

2 (CH₃)₂NCH₂CH(CH₃)OH + 2 Na → 2 (CH₃)₂NCH₂CH(CH₃)ONa + H₂ CuCl₂ + 2

(CH₃)₂NCH₂CH(CH₃)ONa → Cu(OCH(CH₃)CH₂N(CH₃)₂)₂ + 2 NaCl
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Caption: A logical workflow for the synthesis of bis(dimethylamino-2-propoxy)copper(II).
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Detailed Experimental Protocol
Note: This protocol is a generalized procedure based on the synthesis of similar copper(II)

aminoalkoxide and ketoiminate complexes and should be adapted and optimized as necessary.

[4] All operations should be performed under an inert atmosphere (e.g., nitrogen or argon)

using standard Schlenk line or glovebox techniques due to the air and moisture sensitivity of

the reagents and product.[1]

Materials and Reagents
1-Dimethylamino-2-propanol (reagent grade, distilled and dried over molecular sieves)

Sodium metal (reagent grade)

Anhydrous copper(II) chloride

Anhydrous tetrahydrofuran (THF) (distilled from sodium/benzophenone ketyl)

Anhydrous pentane or hexane (for washing)

Synthesis of Sodium 1-dimethylamino-2-propoxide
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add freshly cut sodium metal (1.0 eq) to anhydrous THF.

Slowly add 1-dimethylamino-2-propanol (1.0 eq) dropwise to the stirred suspension at room

temperature.

After the initial exothermic reaction subsides, gently heat the mixture to reflux until all the

sodium has reacted and a clear to slightly hazy solution of the sodium alkoxide is formed.

Allow the solution to cool to room temperature.

Synthesis of Bis(dimethylamino-2-propoxy)copper(II)
In a separate flame-dried Schlenk flask, prepare a suspension of anhydrous copper(II)

chloride (0.5 eq) in anhydrous THF.
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Slowly add the freshly prepared sodium 1-dimethylamino-2-propoxide solution to the stirred

suspension of copper(II) chloride at room temperature via a cannula.

A color change to a dark purple and the formation of a precipitate (sodium chloride) should

be observed.

Stir the reaction mixture at room temperature for 12-24 hours to ensure complete reaction.

Isolation and Purification
Remove the sodium chloride precipitate by filtration through a cannula fitted with a filter frit or

by centrifugation and decantation.

Remove the THF from the filtrate under reduced pressure to yield the crude product as a

dark purple solid.

The crude product can be purified by sublimation under high vacuum or by recrystallization

from a non-coordinating solvent such as pentane or hexane at low temperature.

Collect the purified dark purple crystals and dry them under vacuum.

Characterization Data
Detailed spectroscopic data for bis(dimethylamino-2-propoxy)copper(II) is not readily

available in the public literature. Characterization would typically involve the following

techniques:
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Technique Expected Observations

Infrared (IR) Spectroscopy

Absence of a broad O-H stretching band from

the free ligand (around 3300 cm⁻¹). Presence of

C-H, C-N, and C-O stretching vibrations. The

Cu-O and Cu-N stretching frequencies would be

expected in the low-frequency region.

UV-Visible Spectroscopy

A broad d-d transition band in the visible region,

characteristic of a d⁹ copper(II) complex, is

expected, which accounts for its deep color.

Thermogravimetric Analysis (TGA)

TGA can be used to determine the thermal

stability and decomposition temperature of the

complex. This is particularly relevant for its

application as a CVD precursor.

Elemental Analysis
The elemental composition should correspond

to the chemical formula C₁₀H₂₄CuN₂O₂.

Signaling Pathways and Biological Activity
There is no information available in the scientific literature to suggest that bis(dimethylamino-
2-propoxy)copper(II) is involved in any biological signaling pathways. Its primary applications

are in materials science and catalysis, and it is not intended for pharmaceutical or in vivo use.

Safety and Handling
Bis(dimethylamino-2-propoxy)copper(II) is air and moisture sensitive and should be

handled and stored under an inert atmosphere.[1]

It is advisable to wear appropriate personal protective equipment, including gloves and

safety glasses, when handling this compound.

The synthesis should be carried out in a well-ventilated fume hood.

Conclusion
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The synthesis of bis(dimethylamino-2-propoxy)copper(II) can be achieved through the

reaction of a copper(II) salt with the sodium salt of 1-dimethylamino-2-propanol. While a

dedicated, detailed synthetic paper is not available, the general methodology for related

copper(II) aminoalkoxides provides a reliable pathway for its preparation. Further research is

needed to fully characterize this compound with modern spectroscopic techniques and to

explore its full potential in catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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